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Compound of Interest

Compound Name: 1,1-Diethoxyoctane-d10

Cat. No.: B15558588

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1-Diethoxyoctane-d10 is the deuterium-labeled form of 1,1-diethoxyoctane, also known as

n-octyl aldehyde diethyl acetal. As a stable isotope-labeled compound, it serves as a valuable

tool in various stages of research and development, particularly in pharmaceutical sciences.

The incorporation of ten deuterium atoms into the two ethyl groups significantly increases its

molecular weight, allowing it to be used as an internal standard in quantitative mass

spectrometry-based assays. Furthermore, the kinetic isotope effect resulting from the C-D

bonds can alter metabolic pathways, potentially leading to a more favorable pharmacokinetic

profile compared to its non-deuterated counterpart. This guide provides a comprehensive

overview of the technical aspects of 1,1-Diethoxyoctane-d10, including its physicochemical

properties, a plausible synthetic route, analytical methodologies, and its applications in drug

development.

Physicochemical Properties
The key physicochemical properties of 1,1-Diethoxyoctane-d10 and its non-deuterated analog

are summarized in the table below for easy comparison. Data for the deuterated compound is
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limited in publicly available literature; therefore, some properties are inferred from its non-

deuterated form.

Property 1,1-Diethoxyoctane-d10 1,1-Diethoxyoctane

Molecular Formula C₁₂H₁₆D₁₀O₂[1] C₁₂H₂₆O₂[2]

Molecular Weight 212.40 g/mol [1] 202.33 g/mol [2]

Appearance
Reported as a solid at room

temperature[1]
Colorless liquid

Boiling Point Not available 115 °C at 20 mmHg

Density Not available 0.829 g/cm³ at 25 °C

Refractive Index Not available 1.414 - 1.420 at 20 °C

CAS Number Not available 54889-48-4[2]

Synonyms
n-Octyl aldehyde diethyl

acetal-d10[1]

Octanal diethyl acetal, n-

Octanal diethyl acetal[2][3]

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for 1,1-Diethoxyoctane-d10 is not readily

available in peer-reviewed literature, a plausible synthetic route can be devised based on

general methods for the synthesis of deuterated compounds and acetal formation.

Proposed Synthesis of 1,1-Diethoxyoctane-d10
The synthesis of 1,1-Diethoxyoctane-d10 would likely involve the acid-catalyzed reaction of

octanal with deuterated ethanol (ethanol-d5).

Reaction:

Octanal + 2 Ethanol-d5 → 1,1-Diethoxyoctane-d10 + H₂O

Experimental Protocol (Hypothetical):
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Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add octanal (1.0 eq).

Reagent Addition: Add an excess of ethanol-d5 (a common deuterated solvent) to the flask,

typically 2.5 to 3.0 equivalents.

Catalyst: Introduce a catalytic amount of a strong acid, such as p-toluenesulfonic acid or a

Lewis acid like zirconium tetrachloride[4].

Reaction Conditions: The reaction mixture is heated to reflux. The progress of the reaction

can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Upon completion, the reaction is cooled to room temperature. The acidic catalyst is

neutralized with a mild base, such as sodium bicarbonate solution. The aqueous and organic

layers are separated.

Purification: The organic layer is washed with brine, dried over an anhydrous salt (e.g.,

sodium sulfate), and the solvent is removed under reduced pressure. The crude product is

then purified by fractional distillation or column chromatography to yield pure 1,1-
Diethoxyoctane-d10.
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Caption: Proposed synthesis of 1,1-Diethoxyoctane-d10.

Analytical Methodologies
The analysis of 1,1-Diethoxyoctane-d10 would primarily rely on mass spectrometry and

nuclear magnetic resonance spectroscopy to confirm its identity, purity, and isotopic

enrichment.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of volatile compounds like acetals.

Experimental Protocol (Typical):

Gas Chromatograph: An Agilent 6890N GC or equivalent.
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Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness

HP-5MS, is suitable for separation.

Injection: 1 µL of the sample, dissolved in a suitable solvent like dichloromethane, is injected

in splitless mode.

Inlet Temperature: 250°C.

Oven Program: Initial temperature of 60°C held for 2 minutes, then ramped to 280°C at

10°C/min, and held for 5 minutes.

Mass Spectrometer: A 5973 Mass Selective Detector or equivalent.

Ionization: Electron Ionization (EI) at 70 eV.

The mass spectrum of the non-deuterated 1,1-diethoxyoctane shows characteristic fragments.

For 1,1-Diethoxyoctane-d10, a shift in the molecular ion peak and key fragment ions

corresponding to the mass of ten deuterium atoms would be expected.

Sample Injection
Gas Chromatography

(Separation)
Mass Spectrometry

(Detection & Identification)
Data Analysis

Click to download full resolution via product page

Caption: A typical workflow for GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for structural elucidation. For 1,1-Diethoxyoctane-
d10, the ¹H NMR spectrum would be significantly different from its non-deuterated counterpart

due to the absence of signals from the ethyl groups. The signals from the octyl chain would

remain. In the ¹³C NMR spectrum, the signals for the carbons in the deuterated ethyl groups

would show coupling to deuterium, resulting in multiplets.

Applications in Drug Development
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Deuterated compounds like 1,1-Diethoxyoctane-d10 are primarily used as internal standards

in pharmacokinetic studies. The co-administration of a deuterated drug candidate with its non-

deuterated analog allows for precise quantification by LC-MS/MS, as the two compounds co-

elute but are distinguished by their mass-to-charge ratio.

The "deuterium effect" can also be exploited to improve the metabolic stability of a drug. The C-

D bond is stronger than the C-H bond, which can slow down metabolic processes that involve

the cleavage of these bonds, potentially leading to a longer half-life and reduced formation of

toxic metabolites.

Pharmacokinetic Studies Metabolic Stability

Internal Standard in LC-MS/MS Kinetic Isotope Effect

Slower Metabolic Cleavage

Improved Pharmacokinetic Profile

1,1-Diethoxyoctane-d10
(or other deuterated drug candidates)

Click to download full resolution via product page

Caption: Applications in drug development.

Conclusion
1,1-Diethoxyoctane-d10 is a specialized chemical tool with significant applications in modern

drug development and bioanalytical chemistry. While detailed experimental data for this specific

compound is not widely published, its properties and behavior can be reliably inferred from its

non-deuterated analog and the well-understood principles of isotope labeling. This guide
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provides a foundational understanding for researchers and scientists working with or

considering the use of 1,1-Diethoxyoctane-d10 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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